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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Isostearamidopropyl
Morpholine Lactate (IML) in the formulation of clear shampoo systems. Detailed protocols for

evaluating key performance parameters are included to assist in the development and

characterization of new shampoo formulations.

Introduction to Isostearamidopropyl Morpholine
Lactate
Isostearamidopropyl Morpholine Lactate is a cationic conditioning agent that is particularly

well-suited for use in clear shampoo formulations.[1][2] Its primary functions in a shampoo

system are to provide anti-static properties and improve the combability and softness of the

hair.[3][4] A key advantage of IML is its compatibility with anionic surfactants, which are the

primary cleansing agents in most shampoos.[1][2] Unlike some other cationic conditioning

agents, IML does not typically lead to the formation of insoluble complexes that can cause

cloudiness in the final product, nor does it significantly suppress foam volume.[1][2]
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The incorporation of Isostearamidopropyl Morpholine Lactate into a clear shampoo

formulation can positively influence several key performance indicators:

Clarity: Maintains the transparency of the shampoo base.

Viscosity: Can contribute to the desired thickness of the formulation.

Foam Volume and Stability: Does not inhibit the generation of a rich and stable lather.

Conditioning Effect: Improves wet and dry combing, reduces static, and enhances hair

softness.

Illustrative Quantitative Data
The following tables provide illustrative data on the expected performance of a clear shampoo

formulation with varying concentrations of Isostearamidopropyl Morpholine Lactate. These

values are representative and may vary depending on the specific base formulation.

Table 1: Effect of Isostearamidopropyl Morpholine Lactate on Physical Properties of a Clear

Shampoo

IML Concentration (% w/w) Viscosity (cP at 25°C) Clarity (NTU)

0 (Control) 5000 < 5

1.0 5200 < 5

2.0 5500 < 6

3.0 5800 < 7

Table 2: Effect of Isostearamidopropyl Morpholine Lactate on Performance Attributes of a

Clear Shampoo
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IML Concentration
(% w/w)

Initial Foam Height
(mm)

Foam Stability (%
after 5 min)

Wet Combing
Force Reduction
(%)

0 (Control) 150 85 0

1.0 148 86 25

2.0 145 88 45

3.0 142 90 60

Experimental Protocols
Detailed methodologies for the evaluation of key shampoo performance parameters are

provided below.

Viscosity Measurement
Objective: To determine the viscosity of the shampoo formulation.

Apparatus: Brookfield Rotational Viscometer.

Procedure:

Equilibrate the shampoo sample to a constant temperature, typically 25°C.

Select an appropriate spindle and rotational speed based on the expected viscosity of the

sample.

Lower the spindle into the shampoo, ensuring it is immersed to the specified depth and that

there are no air bubbles trapped beneath the spindle.

Allow the spindle to rotate for a set period (e.g., 60 seconds) to achieve a stable reading.

Record the viscosity reading in centipoise (cP).

Perform the measurement in triplicate and report the average value.
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Clarity (Turbidity) Measurement
Objective: To quantify the clarity of the shampoo formulation.

Apparatus: Nephelometer (Turbidimeter).

Procedure:

Calibrate the nephelometer using formazin standards according to the manufacturer's

instructions.

Rinse a clean, scratch-free cuvette with the shampoo sample.

Fill the cuvette with the shampoo sample, taking care to avoid the formation of air bubbles.

Wipe the outside of the cuvette with a lint-free cloth to remove any fingerprints or smudges.

Place the cuvette in the nephelometer and take a reading.

The instrument will provide a direct reading in Nephelometric Turbidity Units (NTU).

Perform the measurement in triplicate and report the average value.

Foam Height and Stability Assessment (Ross-Miles
Method)
Objective: To evaluate the foaming properties of the shampoo.

Apparatus: Ross-Miles foam column.

Procedure:

Prepare a standardized solution of the shampoo in water of a specified hardness.

Pour a defined volume of the shampoo solution into the receiver of the Ross-Miles

apparatus.

Pipette a specific volume of the same shampoo solution into the dropping funnel.
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Open the stopcock of the funnel and allow the solution to fall into the receiver, generating

foam.

Once all the solution has been dispensed, immediately measure the initial height of the foam

column.

Record the foam height again after a set time interval (e.g., 5 minutes) to assess foam

stability.

Foam stability can be expressed as a percentage of the initial foam height remaining after

the specified time.

Instrumental Wet Combing Analysis
Objective: To quantify the conditioning effect of the shampoo by measuring the force required

to comb through wet hair tresses.

Apparatus: Tensile tester equipped with a comb fixture and a load cell.

Procedure:

Source standardized human hair tresses.

Cleanse a control tress with a base shampoo (without IML) and a test tress with the

shampoo containing IML, following a standardized washing and rinsing protocol.

Mount the wet hair tress in the tensile tester.

Initiate the test, which involves pulling the comb through the hair tress at a constant speed.

The load cell records the force required to comb through the tress.

The reduction in combing force for the test tress compared to the control tress indicates the

conditioning performance.

Perform multiple combing strokes on each tress and test several tresses for each sample to

ensure statistical significance.
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Sensory Panel Evaluation
Objective: To assess the conditioning properties of the shampoo through human perception.

Procedure:

Recruit a panel of trained sensory assessors.

Provide panelists with coded samples of hair tresses treated with the control and test

shampoos.

Instruct panelists to evaluate specific attributes of the wet and dry hair, such as ease of

combing, slipperiness, softness, and smoothness.

Panelists rate each attribute on a standardized scale (e.g., a 10-point scale).

Analyze the data statistically to determine if there are significant differences between the

samples.

Visualizations
The following diagrams illustrate the logical workflow for formulating and testing a clear

shampoo with Isostearamidopropyl Morpholine Lactate.
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Caption: Workflow for formulating a clear conditioning shampoo.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b12730114?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12730114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evaluation Phase

Formulated
Clear Shampoo

Physical Property Testing

Performance Testing

Viscosity

Clarity (NTU)

Foam Analysis

Conditioning Evaluation

Instrumental Combing

Sensory Panel

Click to download full resolution via product page

Caption: Workflow for evaluating clear shampoo performance.
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Functional Relationships
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Caption: Functional relationships of IML in a shampoo system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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